Iridium--molybdenum (3/1)

Specification

• CAS No.: 12142-15-3
• Molecular Formula: Ir3Mo
• Molecular Weight: 672.60 g/mol
• IUPAC Name: iridium;molybdenum
• Standard InChI: InChI=1S/3Ir.Mo
• Standard InChI Key: FMEVCTOFYHBTTB-UHFFFAOYSA-N
• Canonical SMILES: [Mo].[Ir].[Ir].[Ir]

Introduction

Structural Characteristics

Two-Dimensional Structural Depiction

The 2D structure of Ir₃Mo, as depicted in PubChem, illustrates a non-covalent intermetallic arrangement where iridium and molybdenum atoms form a lattice. Unlike organometallic complexes, this compound lacks discrete bonds between the metals, instead relying on metallic bonding principles.

Property	Value/Description
Molecular Formula	Ir₃Mo
Molecular Weight	672.60 g/mol
Space Group	Not reported
Unit Cell Parameters	Not available
3D Conformer Status	Disallowed (MMFF94s unsupported)

Physicochemical Properties

Thermal Stability

While specific thermogravimetric data are unavailable, iridium and molybdenum individually exhibit exceptional thermal stability (melting points: 2,466°C for Ir, 2,623°C for Mo). The alloy likely inherits these properties, making it a candidate for aerospace or nuclear applications.

Electronic and Magnetic Behavior

The metallic bonding in Ir₃Mo suggests high electrical conductivity, though experimental resistivity measurements are absent. Comparative studies on analogous intermetallics (e.g., IrGa₃) reveal semiconductor-like behavior under specific conditions, but such analyses remain unexplored for Ir₃Mo.